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Compound of Interest

Compound Name: 3-Ethylpentan-2-one

Cat. No.: B1293596

An In-depth Technical Guide to 3-Ethylpentan-2-
one

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of
3-ethylpentan-2-one, a ketone of interest in various chemical syntheses.

Core Molecular Information

3-Ethylpentan-2-one is an organic compound classified as a ketone.[1] Its structure features a
pentanone backbone with an ethyl substituent at the third carbon position.[1] This chemical is
also known by synonyms such as methyl(1-ethylpropyl) ketone.[2][3]

Chemical Formula and Molecular Weight

The empirical and molecular formula for 3-ethylpentan-2-one is C7H140.[1][2][3][4][5] Based
on this formula, the calculated molecular weight of the compound is approximately 114.19
g/mol .[2][4][6]

Quantitative Data Summary

A summary of the key quantitative data for 3-ethylpentan-2-one is presented in the table
below for easy reference and comparison.
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Property Value

Molecular Formula C7H140O[1][2][3][4][5]
Molecular Weight 114.19 g/mol [2][4][6]
CAS Number 6137-03-7[2][3][5]
Boiling Point 138.8 °C[1]

Melting Point -37 °C[1]

Density 0.8144 g/mL[7]
Refractive Index 1.4050[7]

Experimental Protocols

Synthesis of 3-Ethylpentan-2-one

A common laboratory-scale synthesis of 3-ethylpentan-2-one can be achieved via the Claisen
condensation of butyraldehyde and propionic acid.[1]

General Reaction Scheme:
Butyraldehyde + Propionic Acid — 3-Ethylpentan-2-one

While specific experimental conditions can vary, a general protocol involves the slow addition of
one reactant to the other in the presence of a suitable base catalyst, followed by workup and
purification steps, typically distillation. The progress of the reaction can be monitored using
techniques such as gas chromatography or thin-layer chromatography.

Logical Relationship Diagram

The following diagram illustrates a simplified synthetic pathway for 3-ethylpentan-2-one.
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Simplified Synthesis of 3-Ethylpentan-2-one
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Caption: Synthetic pathway of 3-ethylpentan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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